Cas no 1257293-18-7 (1-(morpholin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(morpholin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1257293-18-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD23748042
• CID: 4691579
• PubChem ID: 68758426
• Update Time: 2025-06-08

1-(morpholin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Morpholinocyclopropanecarboxylic acid
• NPOZCQILIXHVKG-UHFFFAOYSA-N
• 1-(morpholin-4-yl)cyclopropanecarboxylic acid
• 1-(morpholin-4-yl)cyclopropane-1-carboxylic acid
• 1-MORPHOLINOCYCLOPROPANE-1-CARBOXYLIC ACID

• MDL： MFCD23748042
• Inchi： 1S/C8H13NO3/c10-7(11)8(1-2-8)9-3-5-12-6-4-9/h1-6H2,(H,10,11)
• InChI Key： NPOZCQILIXHVKG-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(morpholin-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(morpholin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1257293-18-7)

1-(morpholin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1257293-18-7) is a versatile organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique morpholine and cyclopropane structural motifs, has garnered attention due to its potential as a building block in drug discovery and material science. Its molecular formula, C₈H₁₃NO₃, reflects a balanced combination of hydrophilicity and lipophilicity, making it valuable for optimizing drug-like properties.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their role in enhancing metabolic stability and bioavailability in drug candidates. Researchers frequently search for "synthesis of morpholine derivatives" or "applications of cyclopropane carboxylic acids," highlighting the growing interest in this chemical space. The incorporation of 1-(morpholin-4-yl)cyclopropane-1-carboxylic acid into peptidomimetics and small-molecule inhibitors underscores its relevance in targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

The compound's morpholine ring is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs, including kinase inhibitors and antibiotics. This structural feature improves solubility and pharmacokinetic profiles, addressing frequent user queries like "how to improve drug solubility" or "role of morpholine in medicinal chemistry." Additionally, the cyclopropane moiety introduces ring strain, which can enhance binding affinity—a key consideration for researchers exploring "strategies for increasing ligand efficiency."

From a synthetic perspective, CAS No. 1257293-18-7 is often prepared via nucleophilic substitution reactions between morpholine and activated cyclopropane intermediates. Recent advancements in flow chemistry and green synthesis have further optimized its production, aligning with industry trends toward sustainable manufacturing. Users searching for "green synthesis of heterocyclic compounds" or "flow chemistry applications" will find this compound a compelling case study.

In material science, 1-(morpholin-4-yl)cyclopropane-1-carboxylic acid serves as a precursor for functionalized polymers and coatings. Its ability to modify surface properties resonates with searches like "polymers with tailored hydrophobicity" or "advanced coating materials." The compound's bifunctional nature (carboxylic acid and tertiary amine) enables diverse conjugation strategies, making it invaluable for designing stimuli-responsive materials—a trending topic in smart material forums.

Analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹H and ¹³C) and mass spectrometry, techniques frequently queried as "how to characterize cyclopropane derivatives." Its crystalline form has been studied via X-ray diffraction, revealing insights into conformational preferences that influence molecular recognition—a subject of interest for computational chemists investigating "molecular docking studies."

As the pharmaceutical industry shifts toward fragment-based drug design, CAS 1257293-18-7 has emerged as a valuable fragment due to its rigid cyclopropane scaffold and hydrogen-bonding capabilities. This aligns with popular searches such as "fragment libraries for drug discovery" and "privileged structures in lead optimization." The compound's balanced molecular weight (171.19 g/mol) and polar surface area (49.8 Ų) make it compliant with Lipinski's rule of five, addressing another common concern: "how to design orally bioavailable compounds."

In conclusion, 1-(morpholin-4-yl)cyclopropane-1-carboxylic acid represents a multifaceted tool for researchers across disciplines. Its intersection with trending topics—from green chemistry to precision medicine—ensures continued relevance in scientific literature and patent applications. As evidenced by search trends around "morpholine-based drug candidates" and "cyclopropane in agrochemicals," this compound will remain pivotal in addressing contemporary challenges in molecular design.